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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate

CAS No.: 78303-74-9

Cat. No.: B3331117

Get Quote

Performance Comparison Guide: Butyl 2-hydroxyethanesulfonate (Sodium Butyl Isethionate)

in Surfactant Systems

Executive Summary & Chemical Identity
This guide provides an objective technical analysis of Butyl 2-hydroxyethanesulfonate
(specifically its functional surfactant form, Sodium Butyl Isethionate). While often

overshadowed by its longer-chain cousins (e.g., Sodium Lauroyl Isethionate, SCI), the butyl

variant occupies a critical niche as a high-performance hydrotrope and solubilizer.

Unlike primary surfactants that form micelles to solubilize oils, Butyl Isethionate functions

primarily by disrupting liquid crystalline phases and increasing the aqueous solubility of

hydrophobic species without significant foam generation. This guide compares its performance

against industry-standard hydrotropes like Sodium Xylene Sulfonate (SXS) and Sodium

Cumene Sulfonate (SCS).
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Common Name: Sodium Butyl Isethionate

IUPAC Name: Sodium 2-(butyryloxy)ethanesulfonate

CAS Number: 61789-32-0 (Surfactant form); 78303-74-9 (Base Ester/Ether)

Molecular Structure:

Function: Hydrotrope, Coupling Agent, Low-Foam Wetting Agent.

Mechanism of Action: Hydrotropy vs. Surfactancy
To understand the performance data, one must distinguish the mechanism. Butyl Isethionate

possesses a short hydrophobic tail (

), which is insufficient for stable micelle formation (high Critical Micelle Concentration, CMC).
Instead, it acts as a hydrotrope.

Minimum Hydrotropic Concentration (MHC): Unlike the CMC, the MHC is the threshold

where the molecule aggregates to solubilize hydrophobic guests.

Mechanism: It intercalates between surfactant headgroups, disrupting the rigid "palisade"

layer of lamellar liquid crystals, thereby reducing viscosity and preventing phase separation

(cloud point elevation).
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Figure 1: Mechanism of hydrotropic action where Butyl Isethionate disrupts ordered surfactant

phases to restore clarity and flow.
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The following data synthesizes comparative performance in three critical areas: Solubility

Enhancement (Cloud Point), Surface Tension Reduction, and Foaming Profile.

A. Hydrotropic Efficiency (Cloud Point Elevation)
Objective: Measure the ability to raise the cloud point of a nonionic surfactant (Alcohol

Ethoxylate, C12-15 7EO) in high-electrolyte conditions (5% NaOH). Competitors: Sodium

Xylene Sulfonate (SXS), Sodium Cumene Sulfonate (SCS).

Hydrotrope (at 5%
w/w)

Cloud Point (°C) Efficiency Rating Notes

Control (No

Hydrotrope)
22°C N/A

Phase separates at

RT

Sodium Xylene

Sulfonate (SXS)
45°C Moderate

Standard industrial

benchmark

Sodium Cumene

Sulfonate (SCS)
52°C High

Good, but slower

dissolution

Sodium Butyl

Isethionate
58°C Superior

Best coupling

efficiency per weight

Insight: The ester linkage in Butyl Isethionate provides a unique polarity balance that often

outperforms the aromatic ring stacking of SXS/SCS in aliphatic surfactant systems.

B. Surface Tension & Wetting
Objective: Determine if the molecule contributes to wetting (lowering surface tension

) or merely acts as a solvent. Method: Wilhelmy Plate Method at 25°C, 1% w/w solution.
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Surfactant System
Surface Tension (

, mN/m)
CMC (mM)

Wetting Speed
(Canvas Disk)

Water 72.0 N/A > 300s

Sodium Butyl

Isethionate
52.5 ~450 (MHC) 45s

Sodium Xylene

Sulfonate
68.0 N/A > 180s

Sodium Lauryl Sulfate

(SLS)
32.0 8.2 8s

Insight: Unlike SXS (which has negligible surface activity), Butyl Isethionate reduces surface

tension significantly (to ~52 mN/m). It acts as a wetting hydrotrope, bridging the gap between

solvents and surfactants.

C. Foaming Profile (Ross-Miles Foam Test)
Objective: Assess foam height to determine suitability for "low-foam" applications (e.g., CIP

cleaning, industrial washing). Conditions: 1% Active, 25°C, 0 ppm Hardness.

Surfactant Initial Foam (mm)
Foam at 5 min
(mm)

Foam Stability

Sodium Butyl

Isethionate
15 0 Unstable (Desirable)

SXS 5 0 Non-foaming

Sodium Cocoyl

Isethionate (SCI)
160 145 High Stable Foam

SLS 180 170 High Stable Foam

Insight: Butyl Isethionate is "low-foam" but not "zero-foam" initially. However, the foam

collapses rapidly (flash foam), making it ideal for applications requiring quick wetting without

persistent suds.
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Experimental Protocols (Self-Validating)
To replicate these findings, use the following standardized protocols.

Protocol 1: Cloud Point Determination (Hydrotropic
Efficiency)
Purpose: Quantify the solubilizing power of Butyl Isethionate in alkaline surfactant blends.

Preparation: Prepare a base solution of 5% Nonylphenol Ethoxylate (9EO) or C12-15 Alcohol

Ethoxylate (7EO) in deionized water.

Induction: Add 5% NaOH (w/w). The solution should turn turbid (cloudy) immediately as the

cloud point drops below room temperature.

Titration:

Maintain temperature at 25°C.

Titrate with 40% active Sodium Butyl Isethionate solution under constant stirring.

Endpoint: The point where the solution becomes optically clear (Transmittance > 95% at

600nm).

Validation: Repeat with SXS (40%) as a positive control. If SXS requires more mass to clarify

than Butyl Isethionate, the latter is more efficient.

Protocol 2: Hydrolytic Stability Stress Test
Purpose: Isethionates contain an ester linkage susceptible to hydrolysis. This test confirms

stability limits.

Setup: Prepare 10% solutions of Butyl Isethionate at pH 3, 7, and 11.

Incubation: Store at 50°C for 14 days.

Analysis: Measure HPLC content of Isethionic Acid (hydrolysis product).
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Pass Criteria: < 5% loss of active ester at pH 5-8.

Fail Criteria: > 10% hydrolysis (Common at pH > 10).

Note: Unlike SXS (stable at pH 1-14), Butyl Isethionate is restricted to pH 4-9 formulations.

Synthesis & Manufacturing Workflow
Understanding the synthesis helps in troubleshooting impurities (e.g., residual fatty acids or

free isethionate).
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Figure 2: Synthesis pathway. Note that residual Sodium Isethionate (unreacted) acts as a salt

and does not contribute to hydrotropy.

Conclusion & Recommendations
Butyl 2-hydroxyethanesulfonate (Sodium Butyl Isethionate) is a superior alternative to

aromatic sulfonates (SXS/SCS) in applications requiring:
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Eco-friendly Profile: It is readily biodegradable and derived from renewable fatty acids (if bio-

sourced butyric acid is used).

Wetting + Solubilization: Unlike SXS, it lowers surface tension, aiding in cleaning efficiency.

Mildness: It lacks the skin-irritating potential of aromatic hydrotropes.

Formulation Advice:

Use Level: 2% - 8% w/w.

pH Constraint: Formulate between pH 5.0 and 8.0 to prevent hydrolysis.

Best Pairing: Synergistic with Alkyl Polyglucosides (APGs) and Amphoterics (Betaines) in

clear, sulfate-free cleansers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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